S-Isobutylisothiourea
Description
S-Isobutylisothiourea is an organosulfur compound characterized by an isobutyl group attached to a thiourea moiety. The molecular formula of (4-Isobutoxy-benzyl)-thiourea is C₁₂H₁₈N₂OS, with a molecular weight of 238.35 g/mol, suggesting that this compound likely has similar properties, including moderate lipophilicity due to the isobutyl group . Thiourea derivatives are commonly used in pharmaceutical and chemical synthesis as intermediates, with applications in catalysis and drug development .
Properties
CAS No. |
44744-73-2 |
|---|---|
Molecular Formula |
C5H12N2S |
Molecular Weight |
132.23 g/mol |
IUPAC Name |
2-methylpropyl carbamimidothioate |
InChI |
InChI=1S/C5H12N2S/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H3,(H3,6,7) |
InChI Key |
MYEMTLRUESEWMA-UHFFFAOYSA-N |
SMILES |
CC(C)CSC(=N)N |
Canonical SMILES |
CC(C)CSC(=N)N |
Other CAS No. |
44744-73-2 |
Synonyms |
S-isobutylisothiourea |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs
2.1.1 S-Methylisothiourea Sulfate (CAS 867-44-7)
- Structure : Features a methyl group instead of isobutyl, bound to a thiourea-sulfate complex.
- Molecular Formula : C₂H₇N₂S·H₂SO₄.
- Molecular Weight : 278.33 g/mol.
- Properties : Higher water solubility due to the sulfate group; more reactive in nucleophilic substitutions compared to S-Isobutylisothiourea.
- Applications : Used as a nitric oxide synthase inhibitor in biochemical research .
2.1.2 (4-Isobutoxy-benzyl)-thiourea (CAS 37412-69-4)
- Structure : Incorporates a benzyl ring with an isobutoxy substituent.
- Molecular Formula : C₁₂H₁₈N₂OS.
- Molecular Weight : 238.35 g/mol.
- Properties : Enhanced aromatic interactions due to the benzyl group; lower solubility in polar solvents compared to S-Methylisothiourea.
- Applications : Investigated for antimicrobial and anticancer properties .
Functional Analogs
2.2.1 Sodium Isobutyrate (CAS 996-30-5)
- Structure : Sodium salt of isobutyric acid.
- Molecular Formula : C₄H₇NaO₂.
- Molecular Weight : 110.09 g/mol.
- Properties : High solubility in water; used as a buffering agent and preservative.
- Applications : Industrial preservative, contrasting with this compound’s role in synthesis .
Data Tables
Table 1: Structural and Functional Comparison
*Estimated based on structural analogs.
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